Cas no 2137733-57-2 (3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid)

• Product Name: 3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid
• CAS No: 2137733-57-2
• MF: C₇H₁₂F₂O₃S
• MW: 214.230188369751
• CID: 6238337
• PubChem ID: 165462122
• Update Time: 2025-06-21

3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid
• 2137733-57-2
• EN300-787854
• 3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid

• Inchi： 1S/C7H12F2O3S/c1-2-13-4-3-12-5-7(8,9)6(10)11/h2-5H2,1H3,(H,10,11)
• InChI Key： MSIDWJGNGAEOQW-UHFFFAOYSA-N
• SMILES： S(CC)CCOCC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 214.04752174g/mol
• Monoisotopic Mass: 214.04752174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid

Professional Introduction to 3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid (CAS No. 2137733-57-2)

3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid, identified by the CAS number 2137733-57-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include the presence of both ethylsulfanyl and ethoxy functional groups, coupled with the influence of fluorine atoms on its molecular framework. Such structural attributes not only contribute to its distinct chemical properties but also open up a wide array of potential applications in medicinal chemistry and drug development.

The significance of this compound is further underscored by its potential role in the synthesis of novel pharmaceutical agents. The Ethylsulfanyl moiety, in particular, has been identified as a key structural element that can modulate the pharmacokinetic and pharmacodynamic properties of molecules. This group is known to enhance binding affinity and selectivity, making it a valuable component in the design of targeted therapies. In contrast, the ethoxy group introduces another layer of complexity, influencing solubility and metabolic stability, which are critical factors in drug formulation.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. The incorporation of two fluorine atoms at the 2-position of the propanoic acid backbone in 3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid is particularly noteworthy. Fluorine atoms can significantly alter electronic distributions within a molecule, leading to improved interactions with biological targets. This has been leveraged in various drug discovery programs to develop more potent and selective inhibitors.

The compound's potential applications extend beyond mere structural curiosity. Researchers have been exploring its utility as an intermediate in the synthesis of more complex molecules with therapeutic relevance. For instance, derivatives of this compound have shown promise in the development of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The combination of the Ethylsulfanyl, ethoxy, and fluorine moieties provides a versatile scaffold that can be modified to target specific biological pathways.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into its binding interactions with enzymes and receptors, providing a rational basis for designing more effective derivatives. These computational approaches have been instrumental in predicting the pharmacological properties of 3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid, thereby accelerating the drug discovery process.

In addition to its pharmaceutical applications, this compound has shown potential in material science. The unique combination of functional groups makes it an interesting candidate for developing novel polymers and coatings with enhanced durability and functionality. The presence of fluorine atoms particularly contributes to thermal stability and chemical resistance, making it suitable for high-performance materials.

The synthesis of 3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid presents both challenges and opportunities for synthetic chemists. While the structural complexity necessitates careful planning and execution, it also offers a platform for innovation. Recent reports highlight novel synthetic routes that have improved yield and purity, making it more accessible for further research. These advancements underscore the growing importance of this compound in both academic and industrial settings.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions continues to evolve, so too will the ways in which compounds like 3-[2-(Ethylsulfanyl)ethoxy]-2,2-difluoropropanoic acid are utilized. Whether in drug development or material science, this molecule represents a testament to the power of interdisciplinary collaboration and innovative thinking.